Cas no 1275745-45-3 (5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid)
1275745-45-3 structure
Product Name:5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid
CAS No:1275745-45-3
MF:C10H8N2O4
MW:220.181522369385
CID:6237863
PubChem ID:63382624
Update Time:2024-01-13
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid
- AKOS012688840
- CS-0291041
- EN300-1119732
- 1275745-45-3
-
- Inchi： 1S/C10H8N2O4/c13-10(14)9-11-8(16-12-9)6-15-7-4-2-1-3-5-7/h1-5H,6H2,(H,13,14)
- InChI Key： ZRQVDGZVRUKARA-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)CC1=NC(C(=O)O)=NO1
Computed Properties
- Exact Mass: 220.04840674g/mol
- Monoisotopic Mass: 220.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 85.4Ų
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1119732-0.05g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 95% | 0.05g |
$528.0 | 2023-10-27 | |
| Enamine | EN300-1119732-0.1g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 95% | 0.1g |
$553.0 | 2023-10-27 | |
| Enamine | EN300-1119732-0.25g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 95% | 0.25g |
$579.0 | 2023-10-27 | |
| Enamine | EN300-1119732-0.5g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 95% | 0.5g |
$603.0 | 2023-10-27 | |
| Enamine | EN300-1119732-1.0g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 1g |
$943.0 | 2023-06-09 | ||
| Enamine | EN300-1119732-2.5g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 95% | 2.5g |
$1230.0 | 2023-10-27 | |
| Enamine | EN300-1119732-5.0g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 5g |
$2732.0 | 2023-06-09 | ||
| Enamine | EN300-1119732-10.0g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 10g |
$4052.0 | 2023-06-09 | ||
| Enamine | EN300-1119732-1g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 95% | 1g |
$628.0 | 2023-10-27 | |
| Enamine | EN300-1119732-5g |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid |
1275745-45-3 | 95% | 5g |
$1821.0 | 2023-10-27 |
5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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